2-(4-isopropylphenoxy)-N,N-dimethylacetamide

• IUPAC Name: N,N-dimethyl-2-(4-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C13H19NO2/c1-10(2)11-5-7-12(8-6-11)16-9-13(15)14(3)4/h5-8,10H,9H2,1-4H3
• InChI Key: RWMOUEJFTHPQNX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)OCC(=O)N(C)C
• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol

Description

2-(4-isopropylphenoxy)-N,N-dimethylacetamide, also known as IPA-DMA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

2-(4-isopropylphenoxy)-N,N-dimethylacetamide has been extensively studied for its potential applications in various fields, including pharmaceuticals, materials science, and organic chemistry. In pharmaceuticals, this compound has been shown to have anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs. In materials science, this compound has been used as a solvent and a stabilizer for nanoparticles. In organic chemistry, this compound has been used as a reagent for the synthesis of various compounds.

Mechanism of Action

The mechanism of action of 2-(4-isopropylphenoxy)-N,N-dimethylacetamide is not fully understood. However, studies have shown that this compound interacts with specific receptors in the body, leading to changes in cellular signaling pathways. These changes can result in anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has anti-inflammatory and analgesic effects in animal models. These effects are thought to be due to this compound's ability to inhibit the production of inflammatory cytokines and prostaglandins. Additionally, this compound has been shown to have a low toxicity profile, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-isopropylphenoxy)-N,N-dimethylacetamide is its versatility. It can be used as a solvent, a stabilizer, and a reagent in various lab experiments. Additionally, this compound has a low toxicity profile, making it a safer alternative to other chemicals that are commonly used in lab experiments. However, one of the limitations of this compound is its high cost, which can limit its use in some experiments.

Future Directions

There are many future directions for research on 2-(4-isopropylphenoxy)-N,N-dimethylacetamide. One potential direction is the further exploration of its anti-inflammatory and analgesic properties for the development of new drugs. Additionally, this compound's potential applications in materials science and organic chemistry warrant further investigation. Finally, the development of more cost-effective synthesis methods for this compound could make it more accessible for use in lab experiments.

Synthesis Methods

The synthesis of 2-(4-isopropylphenoxy)-N,N-dimethylacetamide involves the reaction of 4-isopropylphenol with N,N-dimethylacetamide in the presence of a catalyst. This method has been optimized to produce high yields of this compound with minimal impurities.